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Compound of Interest

Compound Name: UCB-J

Cat. No.: B10831274 Get Quote

The following document provides procedural guidance for the proper disposal of UCB-J, a

positron emission tomography (PET) radioligand for the synaptic vesicle protein 2A (SV2A).[1]

The information is intended for researchers, scientists, and drug development professionals. As

specific disposal instructions for UCB-J are not readily available, these procedures are based

on established best practices for the management of radioactive and chemical laboratory

waste, with a primary focus on the commonly used radiolabeled form, [11C]UCB-J.

I. Quantitative Data Summary
The primary consideration for the disposal of radiolabeled UCB-J is the half-life of the attached

isotope. For [11C]UCB-J, the radioisotope is Carbon-11.

Property Value Source(s)

Chemical Formula C₁₇H₁₅F₃N₂O [2]

Molar Mass 320.315 g·mol⁻¹ [2]

Radioisotope Carbon-11 (¹¹C) [2][3][4][5]

¹¹C Half-life 20.364 minutes

Radiation Type Positron (β+)

II. Experimental Protocols: Disposal of [11C]UCB-J
The short half-life of Carbon-11 allows for the management of [11C]UCB-J waste through

decay-in-storage. This process involves holding the radioactive waste in a safe, shielded
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location until the radioactivity has decayed to background levels, after which it can be disposed

of as non-radioactive waste.

Step 1: Waste Identification and Segregation

Treat all waste containing [11C]UCB-J, including unused stock solutions, contaminated

labware (e.g., vials, pipette tips, syringes), and personal protective equipment (PPE), as

radioactive waste.

Segregate [11C]UCB-J waste from all other waste streams at the point of generation. This

includes separation from non-radioactive chemical waste, biohazardous waste, and regular

trash.

If the [11C]UCB-J is mixed with other hazardous chemicals (e.g., flammable solvents), it

must be treated as mixed waste. Consult your institution's Environmental Health and Safety

(EHS) office for specific instructions on mixed waste disposal.[6]

Step 2: Containerization and Labeling

Solid Waste: Place solid radioactive waste in a designated, durable, and leak-proof container

lined with a plastic bag.

Liquid Waste: Collect liquid radioactive waste in a shatter-resistant, sealed container that is

compatible with the solvents used.

Labeling: All radioactive waste containers must be clearly labeled with:

The words "Caution, Radioactive Material."

The radioisotope: "[11C]UCB-J."

The date of generation.

The estimated initial activity and volume.

The name of the principal investigator or laboratory.

Step 3: Decay-in-Storage
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Store the labeled waste containers in a designated and properly shielded radioactive waste

storage area. This area should be secure and have restricted access.

The required storage time for decay is generally considered to be 10 half-lives. For Carbon-

11, this is approximately 204 minutes (about 3.5 hours). To be conservative, a storage period

of 24 hours is recommended to ensure complete decay.

After the decay period, monitor the waste container with a suitable radiation survey meter

(e.g., a Geiger-Müller counter) to confirm that the radioactivity has returned to background

levels.

Step 4: Final Disposal (Post-Decay)

Once the waste has been confirmed to be at background radiation levels, it is no longer

considered radioactive.

Before disposal, completely deface or remove all radioactive material labels from the

container.

Chemical Waste Assessment:

If the decayed [11C]UCB-J waste is not mixed with any other hazardous chemicals, it can

be disposed of as non-hazardous waste.

If the waste contains hazardous chemicals (e.g., solvents), it must be disposed of as

chemical waste according to your institution's hazardous waste guidelines.[7] This typically

involves submitting a request for pickup by the EHS office.

Empty Containers: Rinse empty UCB-J containers three times with an appropriate solvent.

Dispose of the rinsate as chemical waste. The defaced and triple-rinsed container can then

be disposed of as regular laboratory glass or plastic waste.

III. Mandatory Visualization: UCB-J Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of UCB-J
waste.
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UCB-J Disposal Workflow

UCB-J Disposal Workflow

Waste Generation
(UCB-J)

Is it radiolabeled
(e.g., [11C]UCB-J)?

Segregate as
Radioactive Waste

Yes

Is it mixed with
hazardous chemicals?

No

Label Container
- Isotope, Date, Activity

Decay-in-Storage
(min. 10 half-lives)

Monitor for Decay
to Background Levels

Deface Radioactive Labels

Is it mixed with
hazardous chemicals?

Dispose as Non-Hazardous
Chemical Waste

No

Dispose as Hazardous
Chemical Waste via EHS

Yes

Final Disposal

Dispose as Non-Hazardous
Chemical Waste

No

Dispose as Hazardous
Chemical Waste via EHS

Yes

Click to download full resolution via product page

Caption: Workflow for the proper disposal of UCB-J waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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